Cas no 676560-74-0 (1-(methoxymethyl)cyclopentan-1-amine)

• Product Name: 1-(methoxymethyl)cyclopentan-1-amine
• CAS No: 676560-74-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• MDL: MFCD09971190
• CID: 1087028
• PubChem ID: 25220851
• Update Time: 2025-05-23

1-(methoxymethyl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxymethyl)cyclopentanamine
• Cyclopentanamine, 1-(methoxymethyl)- (9CI)
• 1-methoxymethylaziridine
• 1-methoxymethyl-aziridine
• 1-methoxymethyl-cyclopentylamine
• AC1L2KRP
• AC1Q560X
• AG-K-62497
• AR-1B3057
• Aziridine,1-(methoxymethyl)-
• CTK4C6361
• KST-1B0620
• N-Methoxymethyl-ethylenimin
• 1-(methoxymethyl)cyclopentan-1-amine
• AKOS005172333
• ALMYLABZOCCULD-UHFFFAOYSA-N
• BCB56074
• SCHEMBL629022
• EN300-81666
• BB 0260745
• 676560-74-0
• MFCD09971190
• CS-0262171
• SB38259
• FT-0716717
• G37435
• ALBB-010139
• STK506239
• DA-03715

• MDL： MFCD09971190
• Inchi： 1S/C7H15NO/c1-9-6-7(8)4-2-3-5-7/h2-6,8H2,1H3
• InChI Key： ALMYLABZOCCULD-UHFFFAOYSA-N
• SMILES： O(C)CC1(CCCC1)N

Computed Properties

• Exact Mass: 129.115364102g/mol
• Monoisotopic Mass: 129.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 35.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(methoxymethyl)cyclopentan-1-amine

1-(Methoxymethyl)cyclopentan-1-amine: A Comprehensive Overview

The compound 1-(methoxymethyl)cyclopentan-1-amine, identified by the CAS registry number 676560-74-0, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound, also referred to as cyclopentyl(methoxymethyl)amine, has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

Structurally, 1-(methoxymethyl)cyclopentan-1-amine consists of a cyclopentane ring substituted with a methoxymethyl group and an amine functional group at the same carbon atom. This configuration imparts the molecule with both steric and electronic properties that are highly desirable in various chemical reactions and biological systems. The cyclopentane ring provides rigidity, while the methoxymethyl group introduces flexibility and hydrogen bonding capabilities, making it a versatile building block in organic synthesis.

Recent studies have highlighted the role of 1-(methoxymethyl)cyclopentan-1-amine in medicinal chemistry, particularly in the design of bioactive molecules. Researchers have explored its potential as a precursor for synthesizing complex heterocycles, which are crucial components of many pharmacologically active compounds. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated how this compound can be used to construct bicyclic structures with potent anti-inflammatory properties.

In addition to its role in drug discovery, cyclopentyl(methoxymethyl)amine has found applications in polymer chemistry. Its amine functionality makes it a valuable monomer for synthesizing polyamides and polyurethanes with enhanced mechanical properties. A notable advancement in this area was reported in a 2023 article in Macromolecules, where the compound was used to create biodegradable polymers suitable for biomedical applications such as drug delivery systems.

The synthesis of 1-(methoxymethyl)cyclopentan-1-amine typically involves multi-step processes that combine nucleophilic substitution and cycloaddition reactions. One optimized method, detailed in a 2023 paper in Organic Process Research & Development, employs a palladium-catalyzed coupling reaction to achieve high yields and purity levels, making it suitable for large-scale production.

From an environmental perspective, the compound's biodegradability has been a focal point of recent research. A study published in Environmental Science & Technology Letters in 2023 revealed that under aerobic conditions, cyclopentyl(methoxymethyl)amine undergoes rapid microbial degradation, reducing its environmental footprint compared to similar compounds.

In conclusion, 1-(methoxymethyl)cyclopentan-1-amine, CAS No. 676560-74-0, stands out as a multifaceted molecule with promising applications across diverse fields. Its structural versatility and favorable chemical properties continue to drive innovative research, positioning it as a key player in modern organic chemistry.